Cas no 1312117-82-0 (2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one)

• Product Name: 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one
• CAS No: 1312117-82-0
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD19381744
• CID: 4587875
• PubChem ID: 57581834
• Update Time: 2025-11-02

2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydroxy-5,6,7,8-tetrahydroquinolin-5-one
• 2,5(1H,6H)-Quinolinedione, 7,8-dihydro-4-hydroxy-
• 4-Hydroxy-7,8-dihydroquinoline-2,5(1H,6H)-dione
• 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one

• MDL： MFCD19381744
• Inchi： 1S/C9H9NO3/c11-6-3-1-2-5-9(6)7(12)4-8(13)10-5/h4H,1-3H2,(H2,10,12,13)
• InChI Key： ZDHKAUVUFUSVRR-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(O)=CC1=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one

Comprehensive Guide to 2,4-Dihydroxy-5,6,7,8-tetrahydroquinolin-5-one (CAS No. 1312117-82-0): Properties, Applications, and Market Insights

2,4-Dihydroxy-5,6,7,8-tetrahydroquinolin-5-one (CAS No. 1312117-82-0) is a specialized heterocyclic compound with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the tetrahydroquinoline family, known for its versatile applications in drug discovery and material science. Its molecular formula, C9H9NO3, and distinct hydroxyl groups at positions 2 and 4 make it a valuable intermediate in synthetic chemistry.

The growing demand for bioactive molecules and pharmaceutical intermediates has placed 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one in the spotlight. Researchers are particularly interested in its potential as a scaffold for drug development, especially in targeting inflammatory and metabolic disorders. Recent studies have explored its role in modulating enzyme activity, making it a candidate for novel therapeutic agents.

From a chemical perspective, 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one exhibits notable solubility in polar solvents like water and ethanol, which enhances its utility in laboratory and industrial settings. Its stability under ambient conditions and compatibility with various reaction conditions further contribute to its appeal. These properties align with the increasing focus on green chemistry and sustainable synthesis methods, which prioritize efficiency and environmental safety.

The applications of 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one extend beyond pharmaceuticals. It is also investigated for its potential in agrochemical formulations, where its structural features may contribute to the development of eco-friendly pesticides and growth regulators. Additionally, its use in material science, particularly in the synthesis of functional polymers and coatings, is an emerging area of interest.

Market trends indicate a rising demand for high-purity 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one, driven by advancements in precision medicine and custom synthesis. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and pharmaceutical companies. The compound’s role in catalysis and ligand design further underscores its importance in modern chemistry.

For researchers and industry professionals, understanding the synthetic pathways and derivatization potential of 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one is crucial. Recent publications highlight innovative approaches to its synthesis, including microwave-assisted reactions and enzymatic catalysis, which improve yield and reduce waste. These advancements align with the broader shift toward sustainable chemical processes.

In summary, 2,4-dihydroxy-5,6,7,8-tetrahydroquinolin-5-one (CAS No. 1312117-82-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique properties and growing market demand make it a subject of ongoing research and development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the future of specialty chemicals and drug discovery.